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Compound of Interest

Compound Name: 1-Chloro-4-nitrobenzene

Cat. No.: B041953 Get Quote

Essential Safety and Handling Guide for 1-
Chloro-4-nitrobenzene
This guide provides immediate, essential safety protocols and logistical plans for handling 1-
Chloro-4-nitrobenzene, tailored for researchers, scientists, and drug development

professionals. Following these procedures is critical for ensuring laboratory safety and proper

chemical management.

Chemical Properties and Hazards
1-Chloro-4-nitrobenzene is a yellow crystalline solid with a sweet odor.[1] It is toxic if

swallowed, inhaled, or in contact with skin.[2][3][4][5][6] This substance is suspected of causing

genetic defects and cancer, and may cause damage to organs through prolonged or repeated

exposure.[2][3][4][5][6] It is also toxic to aquatic life with long-lasting effects.[2][3][5][6]
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Property Value Source

Molecular Formula C6H4ClNO2 [6]

Molecular Mass 157.56 g/mol [2]

Appearance Lemon yellow crystalline solid [1][2]

Odor Sweet [1]

Melting Point 81 - 84 °C / 177.8 - 183.2 °F [6]

Boiling Point 242 °C / 467.6 °F [6]

Flash Point 127 °C / 260.6 °F [6][7]

Density 1.520 g/cm³ [1]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure.

Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.[2][3][8]

Protects against splashes and

dust particles.

Skin Protection

Chemical-resistant gloves

(inspect before use) and

protective clothing to prevent

skin exposure.[2][3][8]

Avoids direct contact, as the

chemical is toxic upon skin

absorption.[2][9]

Respiratory Protection

Use a NIOSH/MSHA approved

respirator in case of

inadequate ventilation or when

exposure limits may be

exceeded.[2][8]

Prevents inhalation of toxic

dust or vapors.[3]

Handling and Storage
Handling:
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Work in a well-ventilated area, preferably under a chemical fume hood.[4][6][8]

Avoid contact with skin, eyes, and clothing.[3][4][8][9]

Do not breathe dust or vapors.[2][4]

Wash hands thoroughly after handling and before breaks.[3][8]

Do not eat, drink, or smoke in the handling area.[2][3]

Storage:

Store in a cool, dry, and well-ventilated place.[2][3][9]

Keep the container tightly closed.[2][3][5]

Store locked up.[3][5][10]

Keep away from combustible materials, reducing agents, and strong bases.[7][9]

Emergency Procedures
First Aid Measures:
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration. Seek

immediate medical attention.[2][4][8]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[2][3][4][8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[2][4][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][4][8]

Spill Response Workflow

The following diagram outlines the procedural steps for managing a 1-Chloro-4-nitrobenzene
spill.
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Preparation

Containment & Cleanup

Disposal & Decontamination

Evacuate Area

Ensure Proper Ventilation

Don Appropriate PPE

Contain Spill with Inert Material
(e.g., clay, diatomaceous earth)

Moisten to Prevent Dusting
(if appropriate)

Sweep or Shovel into
Suitable Labeled Container

Dispose of as Hazardous Waste
(follow local regulations)

Decontaminate Spill Area
and Equipment

Wash Hands Thoroughly

Click to download full resolution via product page

Workflow for handling a 1-Chloro-4-nitrobenzene spill.
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Disposal Plan
1-Chloro-4-nitrobenzene and its containers must be disposed of as hazardous waste.[2]

Contact a licensed professional waste disposal service.[3] Do not allow the chemical to enter

drains or the environment.[3][9] All disposal activities must be in accordance with local,

regional, and national regulations.[2] Contaminated packaging should be treated as unused

product.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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